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Compound of Interest

Compound Name: Metosulam

Cat. No.: B166753

For immediate release

This document provides essential guidance on the proper disposal procedures for Metosulam,
a triazolopyrimidine herbicide. Adherence to these protocols is critical for ensuring laboratory
safety, environmental protection, and regulatory compliance. This information is intended for
researchers, scientists, and drug development professionals who may handle Metosulam in a
laboratory setting.

Core Principles of Metosulam Disposal

The primary objective when disposing of Metosulam and its containers is to prevent
contamination of the environment, particularly soil and water systems, and to eliminate risks to
human and animal health. The following principles should guide all disposal-related activities:

o Waste Minimization: The most effective disposal strategy is to minimize waste generation.
This can be achieved by accurately calculating the required amount of Metosulam for
experiments and avoiding the preparation of excess solutions.

o Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous waste. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat, when handling Metosulam
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and its waste.[1][2]

e Avoid Improper Disposal: Never dispose of Metosulam or its containers in the regular trash
or pour it down the drain.[3][4] Improper disposal can lead to environmental contamination
and potential legal liabilities.

Quantitative Data Summary

The following tables summarize key quantitative data for Metosulam, providing a quick
reference for safety and handling.

Table 1: Physical and Chemical Properties of Metosulam

Property Value Source
Molecular Formula C14H13CI2Ns04S [5]
Molecular Weight 418.3 g/mol PubChem
Melting Point 224 - 226 °C PubChem
Solubility in Water 0.2 mg/mL at 20 °C PubChem

LogP (octanol/water partition
o 3.08 PubChem
coefficient)

Table 2: Toxicological Data for Metosulam

Endpoint Value Species Source
Acute Oral LD50 > 5000 mg/kg Rat SDS
Acute Dermal LD50 > 2000 mg/kg Rabbit SDS
Acute Inhalation LC50 > 1.9 mg/L Rat SDS

Step-by-Step Disposal Procedures

The following procedures provide a systematic approach to the safe disposal of Metosulam
and its containers.
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Disposal of Unused or Waste Metosulam

Unused, expired, or waste Metosulam is considered hazardous waste and must be disposed

of accordingly.

Procedure:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
to obtain specific instructions for hazardous waste disposal.

Proper Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste -
Metosulam" and includes the chemical formula and any other information required by your
institution.

Secure Storage: Store the waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area until it is collected by a licensed hazardous waste
disposal contractor.

Manifesting: A hazardous waste manifest will be required for off-site transportation and
disposal. Your EHS department will typically manage this process.

Decontamination and Disposal of Empty Containers

Empty Metosulam containers must be thoroughly decontaminated before disposal to remove

any residual chemical.

Procedure: Triple Rinsing

Initial Draining: Empty the container completely into the chemical waste container. Allow it to
drain for at least 30 seconds.

First Rinse: Fill the container to approximately 25% of its volume with a suitable solvent (e.g.,
acetone or methanol, check SDS for recommendations). Securely close the container and
shake vigorously for at least 30 seconds. Pour the rinsate into the hazardous waste
container.

Second and Third Rinses: Repeat the rinsing procedure two more times, collecting all rinsate
in the hazardous waste container.
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o Container Puncturing: After the final rinse, puncture the container to prevent reuse.

e Disposal: Dispose of the triple-rinsed, punctured container in accordance with your
institution's guidelines for decontaminated laboratory waste. Some facilities may allow for
recycling of the plastic or glass.

Experimental Protocols

While specific chemical neutralization protocols for Metosulam are not readily available in the
provided search results, the principle of hydrolysis is a potential degradation pathway for similar
triazolopyrimidine herbicides. Hydrolysis rates are typically influenced by pH and temperature.
Further research into the hydrolysis kinetics of Metosulam under various pH conditions could
inform the development of a laboratory-scale degradation procedure. However, without
validated protocols, chemical degradation should not be attempted.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Metosulam.

Click to download full resolution via product page

Caption: Metosulam Disposal Decision Workflow.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for Metosulam.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b166753?utm_src=pdf-body
https://www.benchchem.com/product/b166753?utm_src=pdf-body
https://www.benchchem.com/product/b166753?utm_src=pdf-body
https://www.benchchem.com/product/b166753?utm_src=pdf-body-img
https://www.benchchem.com/product/b166753?utm_src=pdf-body
https://www.benchchem.com/product/b166753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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